Cas no 1315349-25-7 (3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid)

• Product Name: 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid
• CAS No: 1315349-25-7
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5059919
• Update Time: 2025-07-21

3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid

• Inchi： 1S/C17H13ClN2O3/c1-23-16-8-12-14(5-6-19-15(12)9-13(16)18)20-11-4-2-3-10(7-11)17(21)22/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key： LGEPIJVCZTXBBU-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=C1OC)=C(C=CN=2)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 3.9
• Topological Polar Surface Area: 71.4

Additional information on 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid

Comprehensive Overview of 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid (CAS No. 1315349-25-7)

3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid (CAS No. 1315349-25-7) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both chloro and methoxy functional groups in the quinoline moiety, combined with the benzoic acid component, makes it a versatile intermediate for synthesizing more complex molecules.

Researchers are increasingly interested in 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid due to its structural similarity to other bioactive quinoline compounds. Quinolines are known for their broad-spectrum biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This compound’s CAS No. 1315349-25-7 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Its potential role in targeting specific enzymes or receptors is a hot topic in academic and industrial research circles.

The synthesis and characterization of 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid involve advanced organic chemistry techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm its molecular structure. These techniques are critical for researchers who rely on high-quality compounds for their experiments. The compound’s solubility, stability, and reactivity are also key factors influencing its utility in various applications.

In recent years, the demand for quinoline derivatives like 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid has surged, driven by the growing focus on personalized medicine and targeted therapies. Searches for “quinoline-based drug candidates” or “CAS 1315349-25-7 supplier” have spiked, indicating its commercial and scientific value. Pharmaceutical companies are exploring its derivatives for potential use in treating diseases with high unmet medical needs.

Another area of interest is the compound’s potential role in cancer research. Quinoline derivatives have shown promise in inhibiting tumor growth and metastasis, making 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid a candidate for further investigation. Researchers are particularly keen on understanding its mechanism of action and optimizing its pharmacokinetic properties. Questions like “how does CAS 1315349-25-7 interact with cancer cells?” are frequently explored in scientific literature.

Beyond oncology, this compound may also have applications in infectious disease research. Quinolines are well-known for their antimicrobial properties, and modifications to their structure can enhance their efficacy against resistant pathogens. The chloro and methoxy groups in 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid could play a critical role in its bioactivity, making it a subject of interest for combating emerging infectious threats.

From a commercial perspective, suppliers of 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid (CAS No. 1315349-25-7) must adhere to stringent quality control measures to meet the demands of research institutions and pharmaceutical developers. Certificates of Analysis (CoA) and compliance with Good Manufacturing Practices (GMP) are essential for ensuring the compound’s suitability for high-stakes applications. This emphasis on quality aligns with the broader trend toward reproducibility and reliability in scientific research.

In summary, 3-((7-Chloro-6-methoxyquinolin-4-yl)amino)benzoic acid (CAS No. 1315349-25-7) represents a compelling area of study in medicinal chemistry. Its multifaceted potential, from drug development to disease research, underscores its importance in contemporary science. As interest in quinoline derivatives continues to grow, this compound is poised to remain a key player in advancing therapeutic innovations.